![molecular formula C18H25FN2 B3947565 1-bicyclo[2.2.1]hept-2-yl-4-(2-fluorobenzyl)piperazine](/img/structure/B3947565.png)
1-bicyclo[2.2.1]hept-2-yl-4-(2-fluorobenzyl)piperazine
Overview
Description
1-bicyclo[2.2.1]hept-2-yl-4-(2-fluorobenzyl)piperazine is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives that have been found to exhibit a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.2.1]hept-2-yl-4-(2-fluorobenzyl)piperazine.
Scientific Research Applications
1-bicyclo[2.2.1]hept-2-yl-4-(2-fluorobenzyl)piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. In addition, it has been shown to have potential as a treatment for Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The exact mechanism of action of 1-bicyclo[2.2.1]hept-2-yl-4-(2-fluorobenzyl)piperazine is not fully understood. However, it has been suggested that it may act as a dopamine D2 receptor antagonist, which could explain its antipsychotic effects. It may also act as a serotonin 5-HT1A receptor agonist, which could explain its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which could explain its therapeutic effects. It has also been shown to have antioxidant properties, which could be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-bicyclo[2.2.1]hept-2-yl-4-(2-fluorobenzyl)piperazine in lab experiments is its well-defined chemical structure, which allows for accurate dosing and reproducibility of results. However, one of the limitations is its relatively low solubility in water, which can make it challenging to use in certain experimental setups.
Future Directions
There are several potential future directions for research on 1-bicyclo[2.2.1]hept-2-yl-4-(2-fluorobenzyl)piperazine. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a treatment for psychiatric disorders, such as schizophrenia and depression. Further research is also needed to fully understand its mechanism of action and to optimize its pharmacological properties.
properties
IUPAC Name |
1-(2-bicyclo[2.2.1]heptanyl)-4-[(2-fluorophenyl)methyl]piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2/c19-17-4-2-1-3-16(17)13-20-7-9-21(10-8-20)18-12-14-5-6-15(18)11-14/h1-4,14-15,18H,5-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PINDRGIBDITAQC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CC2N3CCN(CC3)CC4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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